Cas no 2273678-12-7 ((3-Methoxycyclobutyl)methyl 4-methylbenzene-1-sulfonate)

• Product Name: (3-Methoxycyclobutyl)methyl 4-methylbenzene-1-sulfonate
• CAS No: 2273678-12-7
• MF: C₁₃H₁₈O₄S
• MW: 270.344623088837
• CID: 5835635
• PubChem ID: 87181634
• Update Time: 2025-05-24

(3-Methoxycyclobutyl)methyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• EN300-7200420
• SCHEMBL24080149
• 959600-79-4
• SCHEMBL963643
• SCHEMBL1614208
• SCHEMBL21622167
• Cyclobutanemethanol, 3-methoxy-, 1-(4-methylbenzenesulfonate), cis-
• 2273678-12-7
• (3-methoxycyclobutyl)methyl 4-methylbenzene-1-sulfonate
• DTXSID801162683
• (3-Methoxycyclobutyl)methyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C13H18O4S/c1-10-3-5-13(6-4-10)18(14,15)17-9-11-7-12(8-11)16-2/h3-6,11-12H,7-9H2,1-2H3
• InChI Key： FFIVUHKYQWILHH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC1CC(C1)OC

Computed Properties

• Exact Mass: 270.09258022g/mol
• Monoisotopic Mass: 270.09258022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 61Ų

Additional information on (3-Methoxycyclobutyl)methyl 4-methylbenzene-1-sulfonate

(3-Methoxycyclobutyl)methyl 4-methylbenzene-1-sulfonate: A Comprehensive Overview

The compound (3-Methoxycyclobutyl)methyl 4-methylbenzene-1-sulfonate (CAS No: 2273678-12-7) is a highly specialized organic chemical that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a cyclobutane ring substituted with a methoxy group and a sulfonate ester functionality. The sulfonate group plays a crucial role in its reactivity and applications, making it a valuable intermediate in various chemical reactions.

Recent studies have highlighted the potential of (3-Methoxycyclobutyl)methyl 4-methylbenzene-1-sulfonate in the development of advanced materials, particularly in the synthesis of polymers and biodegradable compounds. Researchers have explored its ability to act as a building block for constructing complex molecular architectures, leveraging its strained cyclobutane ring for unique mechanical properties. The methoxy group on the cyclobutane ring further enhances its versatility, allowing for selective reactivity under specific reaction conditions.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitution and oxidation reactions. The key to achieving high yields lies in optimizing reaction conditions, such as temperature and solvent choice, to minimize side reactions. Recent advancements in catalytic methods have also enabled more efficient pathways for its production, reducing both time and cost.

The applications of (3-Methoxycyclobutyl)methyl 4-methylbenzene-1-sulfonate extend beyond traditional chemical synthesis. It has been utilized in drug discovery programs as a bioisostere for other sulfur-containing compounds, offering improved pharmacokinetic profiles. Its ability to undergo various transformations, such as elimination and addition reactions, makes it an invaluable tool in medicinal chemistry.

From an environmental perspective, the compound's biodegradability has been a topic of interest. Studies indicate that under specific conditions, it can undergo microbial degradation, reducing its persistence in the environment. This property is particularly important for industries seeking sustainable alternatives in their chemical processes.

In conclusion, (3-Methoxycyclobutyl)methyl 4-methylbenzene-1-sulfonate (CAS No: 2273678-12-7) stands out as a versatile and functional compound with diverse applications across multiple disciplines. Its unique structure and reactivity continue to drive innovative research, positioning it as a key player in the development of next-generation materials and pharmaceuticals.